Cas no 1502445-56-8 (2-(1-aminopropan-2-yl)-6-bromophenol)

2-(1-aminopropan-2-yl)-6-bromophenol structure

1502445-56-8 structure

Product Name:2-(1-aminopropan-2-yl)-6-bromophenol

CAS No:1502445-56-8

Molecular Formula:C₉H₁₂BrNO

Molecular Weight:230.10168170929

CID:5984571

PubChem ID:82619021

2-(1-aminopropan-2-yl)-6-bromophenol Properties

Names and Identifiers

- 2-(1-aminopropan-2-yl)-6-bromophenol
- 1502445-56-8
- EN300-1923099
- InChIKey： VEJXZACKQABZCA-UHFFFAOYSA-N
- Inchi： 1S/C9H12BrNO/c1-6(5-11)7-3-2-4-8(10)9(7)12/h2-4,6,12H,5,11H2,1H3
- SMILES： BrC1=CC=CC(=C1O)C(C)CN

Computed Properties

Exact Mass: 229.01023g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 229.01023g/mol
Heavy Atom Count: 12
Complexity: 143
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 46.2Å²

2-(1-aminopropan-2-yl)-6-bromophenol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1923099-0.05g	2-(1-aminopropan-2-yl)-6-bromophenol	1502445-56-8		0.05g	$900.0	2023-09-17

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

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